Cas no 1705419-52-8 (ethyl 3-phenylazepane-1-carboxylate)

• Product Name: ethyl 3-phenylazepane-1-carboxylate
• CAS No: 1705419-52-8
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5366242
• Update Time: 2025-05-25

ethyl 3-phenylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-phenylazepane-1-carboxylate

• Inchi： 1S/C15H21NO2/c1-2-18-15(17)16-11-7-6-10-14(12-16)13-8-4-3-5-9-13/h3-5,8-9,14H,2,6-7,10-12H2,1H3
• InChI Key： PDLPCCHOPWNZHO-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCCCC(C2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on ethyl 3-phenylazepane-1-carboxylate

Ethyl 3-Phenylazepane-1-Carboxylate: A Comprehensive Overview

Ethyl 3-phenylazepane-1-carboxylate, with the CAS number 1705419-52-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the azepane class of cyclic amines, which are seven-membered rings containing one nitrogen atom. The presence of a phenyl group at the 3-position and an ethyl ester at the 1-position makes it a unique derivative with potential applications in drug design and material science.

The structure of ethyl 3-phenylazepane-1-carboxylate is characterized by its azepane ring, which is a seven-membered ring with one nitrogen atom. The phenyl group attached to the nitrogen at position 3 introduces aromaticity and potentially enhances the compound's stability and reactivity. The ethyl ester group at position 1 adds a hydrophilic moiety, which can influence the compound's solubility and bioavailability. This combination of structural features makes it a versatile molecule for various chemical modifications and functionalizations.

Recent studies have highlighted the potential of ethyl 3-phenylazepane-1-carboxylate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. The compound's ability to form self-assembled structures, such as micelles or nanoparticles, has been investigated for encapsulating therapeutic agents. These findings suggest that ethyl 3-phenylazepane-1-carboxylate could be a promising candidate for developing targeted drug delivery systems with enhanced efficacy and reduced side effects.

In addition to its pharmaceutical applications, ethyl 3-phenylazepane-1-carboxylate has shown potential in materials science. Its unique structural properties make it a candidate for use in polymer synthesis and as a building block for advanced materials. Recent research has focused on its ability to participate in click chemistry reactions, which are known for their efficiency and selectivity. By incorporating ethyl 3-phenylazepane-1-carboxylate into polymer networks, scientists aim to develop materials with tailored mechanical properties and responsiveness to external stimuli.

The synthesis of ethyl 3-phenylazepane-1-carboxylate involves multi-step reactions that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of azepane derivatives through cyclization reactions of amino alcohols or related precursors. The introduction of the phenyl group at position 3 is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific starting materials used. Finally, the conversion of the carboxylic acid into an ethyl ester is accomplished via esterification reactions, ensuring optimal solubility and reactivity.

From an environmental standpoint, ethyl 3-phenylazepane-1-carbox